Cas no 887216-60-6 (2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-3-(trifluoromethyl)phenylacetamide)

• Product Name: 2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-3-(trifluoromethyl)phenylacetamide
• CAS No: 887216-60-6
• MF: C₂₁H₂₁F₃N₄O
• MW: 402.412854909897
• CID: 5478767
• Update Time: 2025-10-22

2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide
• 2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-3-(trifluoromethyl)phenylacetamide

• Inchi： 1S/C21H21F3N4O/c22-21(23,24)15-4-3-5-16(12-15)25-19(29)13-28-10-8-14(9-11-28)20-26-17-6-1-2-7-18(17)27-20/h1-7,12,14H,8-11,13H2,(H,25,29)(H,26,27)
• InChI Key： NIAPJMLHQWICBN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(F)(F)F)=C1)(=O)CN1CCC(C2NC3=CC=CC=C3N=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-3-(trifluoromethyl)phenylacetamide

2-4-(1H-1,3-Benzodiazol-2-yl)piperidin-1-yl-N-3-(trifluoromethyl)phenylacetamide: A Comprehensive Overview

The compound CAS No. 887216-60-6, also known as 2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-3-(trifluoromethyl)phenylacetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by the presence of a benzodiazole moiety, which is a heterocyclic aromatic system known for its stability and electronic properties. The benzodiazole group is attached to a piperidine ring, a six-membered saturated hydrocarbon with one nitrogen atom. This combination creates a rigid yet flexible framework that can interact with various biological targets. Additionally, the molecule incorporates a trifluoromethyl group, which enhances its lipophilicity and bioavailability, making it an attractive candidate for pharmaceutical applications.

Recent studies have highlighted the potential of this compound as a modulator of specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. The trifluoromethyl group plays a crucial role in optimizing the molecule's pharmacokinetic profile, ensuring sustained release and efficient targeting of diseased cells.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of production but also aligns with green chemistry principles by minimizing waste and energy consumption.

The application of this compound extends beyond pharmacology. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers at the University of California have reported that incorporating this compound into polymer blends can improve charge transport efficiency, paving the way for more efficient energy conversion technologies.

From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity profiles. Studies conducted under ISO guidelines indicate that it exhibits low toxicity to aquatic organisms, making it suitable for use in environmentally friendly applications. Furthermore, its degradation products have been shown to be non-hazardous under standard conditions, which is a critical factor for regulatory compliance.

In conclusion, CAS No. 887216-60-6 represents a cutting-edge advancement in chemical synthesis with diverse applications across multiple disciplines. Its unique structural features, combined with favorable pharmacokinetic properties, position it as a valuable asset in both therapeutic development and materials science. As research continues to uncover its full potential, this compound is poised to make significant contributions to scientific progress.